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Compound of Interest

Compound Name: 6-Nitronicotinamide

Cat. No.: B11771606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
Specific experimental data on the solubility, stability, and biological activity of 6-
Nitronicotinamide is limited in publicly available literature. The following application notes and

protocols are based on the known properties of structurally similar compounds, such as

nicotinamide and nicotinic acid, as well as general laboratory best practices. Researchers are

strongly advised to perform small-scale solubility and stability tests and to validate all protocols

for their specific experimental setup.

Introduction
6-Nitronicotinamide is a derivative of nicotinamide (a form of vitamin B3) containing a nitro

group. The introduction of the nitro group can significantly alter the molecule's physicochemical

properties and biological activity compared to the parent compound. These application notes

provide a guide for the preparation, storage, and potential application of 6-Nitronicotinamide
solutions in a research setting.

Physicochemical Properties and Data Presentation
The exact quantitative data for 6-Nitronicotinamide is not readily available. The following table

summarizes estimated properties based on related compounds and general chemical

principles.
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Parameter
Recommended
Solvent

Estimated
Solubility

Recommended
Storage
Conditions

Notes

Stock Solution

Preparation

Dimethyl

Sulfoxide

(DMSO)

Likely soluble up

to 10-50 mM.

-20°C for long-

term storage

(months). 4°C for

short-term

storage (days to

weeks).

DMSO is a

common solvent

for organic

compounds in

biological

assays. Minimize

freeze-thaw

cycles. The

addition of a nitro

group may

decrease

aqueous

solubility

compared to

nicotinamide.

Aqueous

Solution (for cell

culture)

Cell Culture

Medium /

Buffered Saline

(e.g., PBS)

Dependent on

the final DMSO

concentration.

Prepare fresh for

each experiment.

Do not store.

The final

concentration of

DMSO in the

assay should

typically be kept

below 0.5% (v/v)

to avoid solvent-

induced cellular

toxicity.

Stability Light, pH, and

Temperature

Sensitive

Data not

available.

Protect from

light. Avoid

strongly acidic or

alkaline

conditions. Store

at recommended

low

temperatures.

Nitroaromatic

compounds can

be susceptible to

degradation

upon exposure to

light.[1] Stability

in aqueous

solutions at

physiological pH
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should be

experimentally

determined.

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution of 6-
Nitronicotinamide in DMSO
Materials:

6-Nitronicotinamide (solid)

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: In a chemical fume hood, allow the container of 6-
Nitronicotinamide and the anhydrous DMSO to come to room temperature.

Weighing: Tare a sterile, amber microcentrifuge tube on the analytical balance. Carefully

weigh out the desired amount of 6-Nitronicotinamide. For example, to prepare 1 mL of a 10

mM solution, weigh out 1.671 mg of 6-Nitronicotinamide (Molecular Weight: 167.12 g/mol ).

Dissolution: Add the appropriate volume of sterile, anhydrous DMSO to the tube containing

the weighed compound.

Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a 37°C water bath may be used to aid dissolution if necessary, but be

cautious of potential degradation.
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Sterilization (Optional): If required for the specific application (e.g., cell culture), the stock

solution can be sterilized by passing it through a 0.22 µm syringe filter compatible with

DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile, amber

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for long-

term storage.

Protocol for Preparing Working Solutions for Cellular
Assays
Materials:

10 mM 6-Nitronicotinamide stock solution in DMSO

Sterile cell culture medium or appropriate buffer (e.g., PBS)

Sterile tubes for dilution

Procedure:

Thaw Stock Solution: Thaw an aliquot of the 10 mM 6-Nitronicotinamide stock solution at

room temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in sterile cell culture medium or

buffer to achieve the desired final concentrations for your experiment.

Important: Ensure the final concentration of DMSO in the culture medium is consistent

across all conditions (including the vehicle control) and is at a non-toxic level (typically ≤

0.5%).

Vehicle Control: Prepare a vehicle control containing the same final concentration of DMSO

as the highest concentration of 6-Nitronicotinamide being tested.

Immediate Use: Use the freshly prepared working solutions immediately for treating cells. Do

not store diluted aqueous solutions.
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Visualization of Workflows and Hypothetical
Signaling Pathways
Experimental Workflow for Solution Preparation and Use
in Cellular Assays
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Stock Solution Preparation

Cellular Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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